2-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)benzenecarbohydrazide

• IUPAC Name: 2-(1,1-dioxo-1,4-thiazinan-4-yl)benzohydrazide
• InChI: InChI=1S/C11H15N3O3S/c12-13-11(15)9-3-1-2-4-10(9)14-5-7-18(16,17)8-6-14/h1-4H,5-8,12H2,(H,13,15)
• InChI Key: KXLOVNNDDWHDIU-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCN1C2=CC=CC=C2C(=O)NN
• Molecular Formula: C11H15N3O3S
• Molecular Weight: 269.32 g/mol

Description

2-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)benzenecarbohydrazide is a chemical compound with the molecular formula C11H13NO4S. It has a molecular weight of 255.29. The IUPAC name for this compound is 2-(1,1-dioxido-4-thiomorpholinyl)benzoic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H13NO4S/c13-11(14)9-3-1-2-4-10(9)12-5-7-17(15,16)8-6-12/h1-4H,5-8H2,(H,13,14). This code provides a specific string of characters that represent the molecular structure of the compound.

Physical And Chemical Properties Analysis

The melting point of this compound is between 227-229 degrees Celsius.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Antifungal Activities : A study by Kaplancıklı et al. (2004) synthesized several derivatives by reacting 4-substituted-2-(chloroacetylamino)thiazoles with benzoxazole/benzimidazole-2-thioles, showing significant antimicrobial activity against a variety of bacterial and fungal strains (Kaplancıklı, Turan-Zitouni, Revial, & Guven, 2004).

• Anticancer and Anti-HIV Potential : Research by Brzozowski and Saczewski (2006) developed a series of compounds with potential anticancer and anti-HIV-1 activities, demonstrating significant activities against human tumor cell lines and a moderate anti-HIV-1 activity (Brzozowski & Saczewski, 2006).

Chemical Synthesis and Characterization

• Novel Synthesis Methods : A novel series of potentially biologically active compounds were synthesized starting from ultrasonic mediated N-alkylation, showing preliminary evaluation for their antibacterial and DPPH radical scavenging activities. This indicates the versatility of related compounds in synthesizing biologically active molecules (Zia-ur-Rehman et al., 2009).

• Structure-Based Design : Ellis et al. (2008) discovered a novel class of inhibitors for HCV NS5B polymerase through structure-based design, leading to potent inhibitory activities in biochemical and replicon assays. This highlights the chemical compound's potential in developing therapeutics (Ellis et al., 2008).

Safety and Hazards

This compound is classified as an irritant. For more detailed safety information, please refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.